Cas no 1603517-86-7 (1-(2-methylphenyl)methyl-1H-pyrazol-4-ol)

• Product Name: 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol
• CAS No: 1603517-86-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD31561483
• CID: 5525415
• PubChem ID: 116799388
• Update Time: 2025-06-08

1-(2-methylphenyl)methyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbenzyl)-1H-pyrazol-4-ol
• 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol

• MDL： MFCD31561483
• Inchi： 1S/C11H12N2O/c1-9-4-2-3-5-10(9)7-13-8-11(14)6-12-13/h2-6,8,14H,7H2,1H3
• InChI Key： ZJTNVEVMGIFPLU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C=C(O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol

Introduction to 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol (CAS No. 1603517-86-7)

1-(2-methylphenyl)methyl-1H-pyrazol-4-ol, also known by its CAS number 1603517-86-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol consists of a pyrazole ring substituted with a 2-methylphenylmethyl group at the 1-position and a hydroxyl group at the 4-position. This configuration imparts specific chemical and biological properties that are crucial for its potential applications in drug discovery and development. The hydroxyl group can participate in hydrogen bonding, which is important for interactions with biological targets, while the aromatic substituent enhances lipophilicity, potentially improving cell membrane permeability.

Recent studies have highlighted the potential of 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol has also been investigated for its potential as an analgesic agent. A study conducted by researchers at the University of California found that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism of action is believed to involve modulation of nociceptive pathways, making it a valuable lead compound for the development of new pain management therapies.

The pharmacokinetic profile of 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol has also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has good bioavailability, which is essential for its therapeutic efficacy. Furthermore, it exhibits low toxicity and good safety margins in animal studies, suggesting that it may be suitable for clinical development.

In terms of drug delivery, 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol can be formulated into various dosage forms, including tablets, capsules, and injectable solutions. The choice of formulation depends on the specific therapeutic application and patient needs. For example, oral formulations may be preferred for chronic conditions requiring long-term treatment, while injectable formulations may be more suitable for acute conditions or situations where rapid onset of action is required.

The potential applications of 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol extend beyond traditional pharmaceuticals. It has also been explored as a lead compound in the development of agrochemicals and veterinary products. For instance, its ability to inhibit specific enzymes involved in plant pathogen metabolism makes it a candidate for fungicides and herbicides. Similarly, its anti-inflammatory and analgesic properties make it a valuable component in veterinary formulations designed to manage pain and inflammation in animals.

In conclusion, 1-(2-methylphenyl)methyl-1H-pyrazol-4-ol (CAS No. 1603517-86-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical science and improving patient outcomes.